Cas no 2287300-57-4 (3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine)

• Product Name: 3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine
• CAS No: 2287300-57-4
• MF: C₁₁H₁₁F₂N
• MW: 195.20854973793
• CID: 6158628
• PubChem ID: 137942597
• Update Time: 2025-07-21

3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6761937
• 2287300-57-4
• 3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine

• Inchi： 1S/C11H11F2N/c12-7-1-2-9(13)8(3-7)10-4-11(14,5-10)6-10/h1-3H,4-6,14H2
• InChI Key： CUWRUZWKLGZVDR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C12CC(C1)(C2)N)F

Computed Properties

• Exact Mass: 195.08595568g/mol
• Monoisotopic Mass: 195.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine

Introduction to 3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine (CAS No: 2287300-57-4)

3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique scaffold and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2287300-57-4, belongs to the class of bicyclic amines, which are known for their diverse pharmacological properties and applications in drug development. The presence of fluorine atoms at the 2,5-difluorophenyl moiety introduces additional electronic and steric effects, making this molecule a promising candidate for further exploration in synthetic chemistry and drug discovery.

The bicyclo[1.1.1]pentane core is a highly strained three-membered cyclic system that often serves as a privileged scaffold in medicinal chemistry. Its rigid structure can facilitate optimal binding interactions with biological targets, such as enzymes and receptors, thereby enhancing the potential for therapeutic efficacy. The amine functional group at the bicyclo[1.1.1]pentan-1-amine position further expands the chemical space for derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The 2,5-Difluorophenyl substituent in this molecule not only contributes to its unique electronic properties but also provides a handle for further functionalization through cross-coupling reactions or nucleophilic substitutions. These attributes make 3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine a versatile building block for the synthesis of novel bioactive molecules.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and are often considered "undruggable" targets due to their lack of well-defined binding pockets. However, the rigid scaffold of bicyclo[1.1.1]pentan-1-amine can be engineered to mimic natural ligands or disrupt aberrant interactions involved in diseases such as cancer and inflammation. Preliminary computational studies suggest that fluorinated aromatic moieties can enhance binding selectivity by improving hydrophobic complementarity and electrostatic interactions with protein surfaces.

Moreover, the incorporation of fluorine atoms can improve metabolic stability by resisting oxidative degradation by cytochrome P450 enzymes. This characteristic is particularly valuable in drug development, where long half-lives can lead to better patient compliance and reduced dosing frequency. Recent advances in fluorine chemistry have enabled the introduction of fluorinated groups at specific positions with high precision, allowing for the optimization of pharmacokinetic profiles.

The synthesis of 3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine presents both challenges and opportunities for synthetic chemists. The strained bicyclic system requires careful handling during functionalization to avoid unwanted side reactions or ring opening events. However, modern synthetic methodologies, such as transition-metal-catalyzed cyclizations and intramolecular reductive amination, have made it possible to construct complex scaffolds with high yields and selectivity. These techniques are particularly useful for introducing fluorinated aromatic groups into heterocyclic systems while maintaining structural integrity.

Recent research has also highlighted the role of fluorine atoms in modulating immunogenicity and antigenicity of therapeutic agents. Fluorinated compounds have been shown to exhibit reduced immunogenicity compared to their non-fluorinated counterparts by minimizing peptide-like properties that can trigger an immune response. This observation has spurred interest in using fluorinated derivatives of bicyclo[1.1.1]pentan-1-amine as immunomodulatory agents or adjuvants.

In conclusion, 3-(2,5-Difluorophenyl)bicyclo[1.1.1]pentan-1-amine (CAS No: 2287300-57-4) represents a fascinating example of how structural complexity and functional group diversity can converge to create molecules with high pharmaceutical potential. Its unique scaffold combined with the presence of fluorine atoms makes it an attractive candidate for further exploration in drug discovery programs targeting various therapeutic areas, including oncology, neurology, and inflammatory diseases.